Cas no 910037-14-8 (7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine)

• Product Name: 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine
• CAS No: 910037-14-8
• MF: C₈H₉BrN₂O
• MW: 229.073860883713
• MDL: MFCD09025911
• CID: 798063
• PubChem ID: 24229649
• Update Time: 2025-06-28

7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine Chemical and Physical Properties

Names and Identifiers

• 2H-Pyrido[3,2-b]-1,4-oxazine,7-bromo-3,4-dihydro-4-methyl-
• 7-bromo-4-methyl-2,3-dihydropyrido[3,2-b][1,4]oxazine
• 7-bromo-4-methyl-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine
• 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine
• 910037-14-8
• KPGNYZHIKPSZMS-UHFFFAOYSA-N
• DTXSID50640354
• FT-0733437
• SCHEMBL2398608
• MFCD09025911
• DB-078876
• G70616
• 7-bromo-4-methyl-2H,3H-pyrido[3,2-b][1,4]oxazine

• MDL： MFCD09025911
• Inchi： 1S/C8H9BrN2O/c1-11-2-3-12-7-4-6(9)5-10-8(7)11/h4-5H,2-3H2,1H3
• InChI Key： KPGNYZHIKPSZMS-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)OCCN2C

Computed Properties

• Exact Mass: 227.99000
• Monoisotopic Mass: 227.99
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 25.4A^2
• XLogP3: 1.7

Experimental Properties

• PSA: 25.36000
• LogP: 1.73770

Additional information on 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine

Introduction to 7-Bromo-4-Methyl-2H,3H,4H-Pyrido[3,2-b][1,4]Oxazine (CAS No. 910037-14-8)

7-Bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine, with the CAS number 910037-14-8, is a synthetic compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of pyrido[3,2-b][1,4]oxazines, which are heterocyclic compounds characterized by a six-membered pyridine ring fused to a five-membered oxazine ring. The presence of a bromine atom and a methyl group in specific positions on the molecule imparts distinct chemical and biological properties that make it an intriguing candidate for various research and development activities.

The structural features of 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine have been extensively studied using advanced spectroscopic techniques such as nuclear magnetic resonance (NMR) and mass spectrometry (MS). These techniques have provided detailed insights into the molecular conformation and electronic properties of the compound. The bromine atom at the 7-position and the methyl group at the 4-position play crucial roles in determining the compound's reactivity and stability. The bromine atom can serve as a versatile functional group for further chemical modifications, while the methyl group contributes to the overall hydrophobicity and lipophilicity of the molecule.

In recent years, research efforts have focused on exploring the biological activities of 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine. Studies have shown that this compound exhibits potent antiproliferative effects against various cancer cell lines. For instance, a study published in the Journal of Medicinal Chemistry reported that 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine selectively inhibited the growth of human breast cancer cells (MCF-7) and colon cancer cells (HT-29) by inducing cell cycle arrest and apoptosis. The mechanism of action involves the modulation of key signaling pathways such as PI3K/Akt and MAPK/ERK.

Beyond its antiproliferative properties, 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine has also been investigated for its neuroprotective effects. Research conducted at the University of California demonstrated that this compound effectively protected neuronal cells from oxidative stress-induced damage. The neuroprotective activity is attributed to its ability to scavenge reactive oxygen species (ROS) and inhibit inflammation. These findings suggest that 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine could be a promising lead compound for developing treatments for neurodegenerative diseases such as Alzheimer's and Parkinson's disease.

The pharmacokinetic profile of 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine has also been evaluated in preclinical studies. Animal models have shown that this compound exhibits good oral bioavailability and favorable pharmacokinetic parameters. The half-life of 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine is moderate, allowing for sustained therapeutic effects with minimal dosing frequency. Additionally, preliminary toxicological studies indicate that this compound is well-tolerated at therapeutic doses with no significant adverse effects observed.

In conclusion, 7-bromo-4-methyl-2H,3H,4H-pyrido[3,2-b][1,4]oxazine (CAS No. 910037-14-8) is a promising compound with diverse biological activities and potential therapeutic applications. Its unique structural features make it an attractive candidate for further drug development efforts in areas such as oncology and neurology. Ongoing research continues to uncover new insights into its mechanisms of action and optimize its pharmacological properties for clinical use.